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Compound of Interest

Compound Name:
2-Cyclohexyl-2-methylpropan-1-

amine

CAS No.: 143689-08-1

Cat. No.: B120775 Get Quote

CAS Number: 143689-08-1 Formula: C₁₀H₂₁N Molecular Weight: 155.28 g/mol Hazard Class:

Corrosive (Amine), Acute Toxin

Part 1: Executive Summary & Immediate Action
Status:Hazardous Chemical Waste Primary Disposal Path:High-BTU Incineration (via licensed

waste contractor). Prohibited: Do NOT dispose of down the drain. Do NOT mix with oxidizing

agents or strong acids in the waste stream without controlled neutralization.

Emergency Spill Response (Quick View):

Evacuate immediate area if fumes are present.

PPE: Butyl rubber or Neoprene gloves, chemical splash goggles, lab coat.

Contain: Use sand or vermiculite.[1] Do not use combustible materials (sawdust).

Neutralize: Use a spill kit containing citric acid or dilute acetic acid if available and trained.

Part 2: Chemical Identity & Hazard Assessment
To dispose of 2-Cyclohexyl-2-methylpropan-1-amine safely, one must first understand its

reactivity profile. As an aliphatic amine, it functions as a base and a nucleophile.
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Physicochemical Properties Relevant to Disposal

Property Value / Characteristic Operational Implication

Physical State Liquid (Viscous)
Requires leak-proof secondary

containment during transport.

pH (Aqueous) > 11.5 (Strong Base)

Corrosive (D002). Incompatible

with acidic waste streams

unless neutralized.

Flash Point > 60°C (Estimated)*

Combustible. Classify as

Ignitable (D001) if < 60°C;

otherwise, treat as combustible

liquid.

Water Solubility Low / Moderate

May form separate phases in

aqueous waste; requires

organic solvent waste stream.

Reactivity

Incompatible with Strong

Oxidizers, Acids, Acid

Chlorides

Exothermic Reaction Risk.

Never add directly to

concentrated acid waste

bottles.

*Note: While specific flash point data for this isomer is limited, structurally similar aliphatic

amines (e.g., cyclohexanemethanamine) often exhibit flash points between 60°C and 90°C.

Always assume combustibility.

Part 3: Regulatory Framework (USA/RCRA)
This compound is not explicitly listed on the EPA's "P" or "U" lists. However, it exhibits

Characteristic Hazards that mandate regulation under the Resource Conservation and

Recovery Act (RCRA).

D002 (Corrosivity): Aqueous solutions with pH ≥ 12.5.

D001 (Ignitability): If the specific batch flash point is < 60°C (140°F).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Controlled Substance Status: While structurally related to stimulants like propylhexedrine, 2-
Cyclohexyl-2-methylpropan-1-amine is generally considered a chemical building block.

However, researchers should always verify against the DEA List I/II Chemical table if using

large quantities, as regulations on amine precursors can evolve.

Part 4: Step-by-Step Disposal Workflows
Workflow A: Routine Waste Collection (The "Lab Pack" Method)
This is the preferred method for research laboratories to ensure maximum safety and

compliance.

Segregation:

Dedicate a waste container specifically for "Basic Organic Waste".

Do NOT mix with: Nitric acid, Peroxides, or Chloroform (reaction with amines can be

violent or generate carbene intermediates).

Container Selection:

Use High-Density Polyethylene (HDPE) or glass containers. Avoid metal cans if the amine

is wet, as it may corrode aluminum or zinc.

Labeling:

Label as "Hazardous Waste - Corrosive, Toxic".

List constituents: "2-Cyclohexyl-2-methylpropan-1-amine, [Solvent Name]".

Storage:

Store in a secondary containment tray.

Keep away from heat sources.[1][2][3]

Workflow B: Bulk Neutralization (Only if permitted)
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Caution: This procedure generates heat. Only perform if you have specific EHS authorization to

treat waste on-site.

Preparation: Place the amine waste in a fume hood.

Dilution: Dilute the amine 1:10 with water or ice.

Titration: Slowly add 1M Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄) while stirring.

Monitoring: Check pH continuously. Stop when pH reaches 6–8.

Disposal: The resulting ammonium salt solution should still be collected as chemical waste

unless your facility has a specific permit for drain disposal of neutralized non-toxic salts (rare

for organic amines).

Part 5: Visualizations
Diagram 1: Routine Disposal Decision Tree
This logic flow ensures the material ends up in the correct waste stream.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


CRITICAL SAFETY CHECK

Waste: 2-Cyclohexyl-2-methylpropan-1-amine

Is the waste Pure or in Solution?

Pure Chemical In Solution

Lab Pack: Basic Organic (Corrosive)

Small Qty

Identify Solvent

Halogenated (e.g., DCM) Non-Halogenated (e.g., MeOH)

Waste Stream: Halogenated Organics
(Segregate from Acids)

Waste Stream: Non-Halogenated Organics
(High BTU Fuel Blending)

Verify pH > 12
Do NOT mix with Acids

Click to download full resolution via product page

Caption: Logic flow for categorizing amine waste into the correct regulatory stream based on

solvent composition.

Diagram 2: Emergency Spill Response Protocol
A self-validating workflow for immediate spill containment.
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Spill Detected Assess Volume & Fumes

< 100 mL
(Manageable)

> 100 mL or
Strong Fumes

Don PPE:
Gloves (Butyl), Goggles, Coat

EVACUATE LAB
Call EHS/Fire Dept

Containment:
Use Vermiculite/Sand dams

Neutralization (Optional):
Apply Citric Acid powder

Collect Debris:
Double-bag in HazWaste bags

Label & Dispose:
'Spill Debris: Corrosive Amine'

Click to download full resolution via product page

Caption: Step-by-step emergency response for minor vs. major spills of 2-Cyclohexyl-2-
methylpropan-1-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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